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For Researchers, Scientists, and Drug Development Professionals

Introduction

Amfecloral, a formerly marketed anorectic, is a prodrug that undergoes rapid metabolism in
the body to form dextroamphetamine and chloral hydrate.[1][2][3] Consequently, the
guantitative analysis of Amfecloral in biological samples is challenging and often impractical.
The focus of bioanalytical methods is therefore on the accurate quantification of its
pharmacologically active metabolites: amphetamine and the primary metabolites of chloral
hydrate—trichloroethanol (TCE) and trichloroacetic acid (TCA).[1]

These application notes provide detailed protocols for the quantification of these major
metabolites in biological matrices such as plasma and urine. The methodologies are based on
established analytical techniques for amphetamine and chloral hydrate metabolite analysis,
providing a robust framework for researchers.

Disclaimer: The following protocols are for the analysis of the metabolites of Amfecloral.
These methods would require specific validation for the analysis of samples from subjects
administered Amfecloral to account for potential matrix effects and differing pharmacokinetic
profiles.

Metabolic Pathway of Amfecloral
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Amfecloral is hydrolyzed in the body to release d-amphetamine and chloral hydrate. D-
amphetamine can be further metabolized, while chloral hydrate is rapidly converted to
trichloroethanol, which is then partially oxidized to trichloroacetic acid or conjugated to form a
glucuronide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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